2-Bromo-4-(4-chloro-phenyl)-nicotinic acid methyl ester
Cat. No. B3241540
Key on ui cas rn:
147078-80-6
M. Wt: 326.57 g/mol
InChI Key: RKBLLDJEGBXALU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05380700
Procedure details
To a solution of 50.0 g (0.15 mol) of methyl 2-bromo-4-(4-chlorophenyl)nicotinate in 300 ml of dimethylsulfoxide, 60 ml of 30% sodium hydroxide was added and stirred at 80° C. for 3 hours. The mixture was then poured into water and washed with 300 ml of ethyl acetate. Thereafter, the aqueous layer was acidified with 10% HCl to precipitate a crystal, which was then filtrated out. The crystal thus precipitated was washed with water and isopropyl ether, and dried to obtain 41.0 g of a white crystal of the aimed product.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[N:11]=[CH:10][CH:9]=[C:8]([C:12]2[CH:17]=[CH:16][C:15]([Cl:18])=[CH:14][CH:13]=2)[C:3]=1[C:4]([O:6]C)=[O:5].O>CS(C)=O.[OH-].[Na+]>[Br:1][C:2]1[N:11]=[CH:10][CH:9]=[C:8]([C:12]2[CH:17]=[CH:16][C:15]([Cl:18])=[CH:14][CH:13]=2)[C:3]=1[C:4]([OH:6])=[O:5] |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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50 g
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Type
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reactant
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|
Smiles
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BrC1=C(C(=O)OC)C(=CC=N1)C1=CC=C(C=C1)Cl
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Name
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Quantity
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300 mL
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Type
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solvent
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Smiles
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CS(=O)C
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Name
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Quantity
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60 mL
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Type
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solvent
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Smiles
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[OH-].[Na+]
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred at 80° C. for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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washed with 300 ml of ethyl acetate
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CUSTOM
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Type
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CUSTOM
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|
Details
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to precipitate a crystal, which
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FILTRATION
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Type
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FILTRATION
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|
Details
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was then filtrated out
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CUSTOM
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Type
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CUSTOM
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|
Details
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The crystal thus precipitated
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WASH
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Type
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WASH
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|
Details
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was washed with water and isopropyl ether
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CUSTOM
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Type
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CUSTOM
|
|
Details
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dried
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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Smiles
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BrC1=C(C(=O)O)C(=CC=N1)C1=CC=C(C=C1)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 41 g | |
| YIELD: PERCENTYIELD | 85.7% | |
| YIELD: CALCULATEDPERCENTYIELD | 87.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
